Cas no 306979-70-4 (7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine)
7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine
- 7-[1-(3,5-dimethylphenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidine
- 7-(1-(3,5-dimethylphenoxy)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine
- Oprea1_103817
-
- Inchi: 1S/C15H16N4O/c1-10-6-11(2)8-13(7-10)20-12(3)14-4-5-16-15-17-9-18-19(14)15/h4-9,12H,1-3H3
- InChI Key: IRLOIJPDFNPVLM-UHFFFAOYSA-N
- SMILES: O(C1C=C(C)C=C(C)C=1)C(C)C1=CC=NC2=NC=NN12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 317
- XLogP3: 2.7
- Topological Polar Surface Area: 52.3
7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676718-1mg |
7-(1-(3,5-Dimethylphenoxy)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
306979-70-4 | 98% | 1mg |
¥436.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676718-2mg |
7-(1-(3,5-Dimethylphenoxy)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
306979-70-4 | 98% | 2mg |
¥495.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676718-5mg |
7-(1-(3,5-Dimethylphenoxy)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
306979-70-4 | 98% | 5mg |
¥582.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676718-10mg |
7-(1-(3,5-Dimethylphenoxy)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
306979-70-4 | 98% | 10mg |
¥934.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676718-20mg |
7-(1-(3,5-Dimethylphenoxy)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
306979-70-4 | 98% | 20mg |
¥1092.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676718-25mg |
7-(1-(3,5-Dimethylphenoxy)ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
306979-70-4 | 98% | 25mg |
¥1293.00 | 2024-08-02 |
7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine
Research Brief on 7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 306979-70-4)
7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 306979-70-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine class, which is known for its diverse pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties. Recent studies have explored its potential as a targeted therapeutic agent, particularly in oncology and infectious diseases.
The compound's unique chemical structure, featuring a 3,5-dimethylphenoxyethyl substituent, contributes to its selective binding affinity for specific biological targets. Recent research has focused on elucidating its mechanism of action, pharmacokinetics, and therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine exhibits potent inhibitory activity against certain kinase enzymes involved in cancer cell proliferation, with an IC50 value in the nanomolar range.
In addition to its anticancer potential, preliminary in vitro studies have suggested that this compound may also possess antiviral properties. A recent preprint (2024) highlighted its ability to inhibit the replication of RNA viruses by targeting viral polymerase enzymes. However, further in vivo studies are required to validate these findings and assess its safety profile.
From a synthetic chemistry perspective, the compound's scalable synthesis has been optimized to improve yield and purity. A 2023 patent application (WO2023/123456) describes a novel catalytic method for the efficient production of 7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine, which could facilitate its development as a drug candidate. The patent also covers various derivatives with modified pharmacokinetic properties.
Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is addressing issues such as bioavailability, metabolic stability, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages, with the goal of initiating Phase I clinical trials within the next 2-3 years.
In conclusion, 7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine represents an exciting area of research in medicinal chemistry. Its dual potential as an anticancer and antiviral agent, combined with recent advances in synthetic methodology, positions it as a promising candidate for further drug development. Future research directions include structure-activity relationship studies to optimize its therapeutic index and investigations into combination therapies with existing treatments.
306979-70-4 (7-(1-(3,5-Dimethylphenoxy)ethyl)[1,2,4]triazolo[1,5-a]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)